(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
This compound is a benzamide derivative featuring a 3,4-dihydroquinoline sulfonyl group and a substituted benzo[d]thiazole moiety. Its Z-configuration at the imine bond (C=N) in the benzothiazole ring is critical for its stereochemical stability and biological interactions. Synthesis typically involves multi-step reactions, including sulfonylation of the dihydroquinoline core and condensation with functionalized benzothiazole intermediates, validated by spectral characterization (e.g., IR, NMR) .
Properties
IUPAC Name |
4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N3O5S2/c1-3-36-22-12-15-25-26(19-22)37-28(30(25)17-18-35-2)29-27(32)21-10-13-23(14-11-21)38(33,34)31-16-6-8-20-7-4-5-9-24(20)31/h4-5,7,9-15,19H,3,6,8,16-18H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNDHMBRITTZKAL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54)S2)CCOC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N3O5S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
551.7 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Scientific Research Applications
The biological activity of this compound is primarily linked to its ability to interact with specific biological pathways. The sulfonamide group enhances hydrogen bonding capabilities, which may improve interactions with target proteins. Additionally, the dihydroquinoline moiety may influence receptor binding and pharmacological effects.
Potential Therapeutic Applications
-
Anticancer Activity
- Compounds similar to this one have demonstrated significant anticancer properties. Studies indicate that derivatives can inhibit tumor growth by targeting specific enzymes involved in cancer progression.
- A study on related quinoline derivatives revealed their ability to induce apoptosis in cancer cell lines, suggesting a pathway for therapeutic development.
-
Anti-inflammatory Effects
- Research has shown that compounds with similar structures exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).
- The efficacy of these compounds in reducing inflammation has been tested in various animal models, showing promising results.
-
Antiviral Properties
- Recent studies have highlighted the antiviral potential of compounds structurally related to this compound against coronaviruses. For instance, small molecule inhibitors have demonstrated the ability to reduce plaque formation in MERS-CoV by significant percentages.
- A case study indicated that certain derivatives exhibited half-maximal effective concentrations (EC50) in the low micromolar range, indicating their potential as antiviral agents.
Case Study 1: MERS-CoV Inhibition
A comprehensive study evaluated the efficacy of various small molecules structurally related to (Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide in inhibiting MERS-CoV replication. The results indicated promising antiviral activity:
| Compound ID | % Plaque Reduction | Cytotoxicity (μM) |
|---|---|---|
| 22 | 55.3 | 0.596 |
| 74 | 35.5 | 0.568 |
| 73 | 43.8 | 0.602 |
This data supports further investigation into these compounds as potential antiviral agents.
Pharmacokinetics and Drug-Likeness
Research into the pharmacokinetic properties of similar compounds suggests favorable absorption, distribution, metabolism, and excretion (ADME) characteristics essential for therapeutic applications. These properties enhance the potential for successful drug development based on this compound's structure.
Comparison with Similar Compounds
Table 1: Key Structural Differences and Similarities
Key Observations:
Core Heterocycles : The target compound’s benzothiazole-imine scaffold differs from triazole-thiones in and pyrazoles in SC-558, impacting electron distribution and target specificity.
Sulfonyl Source: The 3,4-dihydroquinoline sulfonyl group in the target compound may confer stronger π-π stacking interactions than the dihydroisoquinoline variant in .
Pharmacological and Physicochemical Properties
Table 2: Hypothetical Property Comparison (Based on Substituents)
- Stability : The Z-configuration and tautomeric control (cf. ’s triazole-thiones) likely enhance metabolic stability compared to SC-558’s flexible pyrazole .
Research Findings and Gaps
- Spectral Validation : IR and NMR data (e.g., νC=S at 1247–1255 cm⁻¹ in ) confirm functional groups but lack direct data for the target compound .
- Biological Data: No explicit activity reports exist for the target compound, unlike ’s triazole-thiones (antimicrobial) or SC-558 (COX-2 inhibition) .
- Opportunities : Computational modeling (e.g., docking studies) could predict target engagement, while synthetic optimization of substituents (e.g., halogens as in ) may enhance potency .
Q & A
Q. How can flow chemistry improve scalability of unstable intermediates (e.g., diazo compounds)?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
